Cas no 2797619-63-5 (Thalidomide-Piperazine-PEG3-COOH)

Thalidomide-Piperazine-PEG3-COOH is a bifunctional linker compound designed for targeted drug conjugation and PROTAC (Proteolysis Targeting Chimera) applications. The structure integrates a thalidomide moiety, which binds to cereblon (CRBN) in E3 ubiquitin ligase complexes, enabling targeted protein degradation. The piperazine spacer enhances solubility and flexibility, while the PEG3 (triethylene glycol) linker improves hydrophilicity and reduces steric hindrance. The terminal carboxylic acid (–COOH) allows for efficient conjugation with amines or other functional groups via standard coupling chemistry. This compound is particularly useful in developing degraders for challenging targets, offering precise control over linker length and physicochemical properties to optimize pharmacokinetics and bioactivity. Suitable for research in oncology and targeted protein degradation studies.

Thalidomide-Piperazine-PEG3-COOH structure

2797619-63-5 structure

Product Name:Thalidomide-Piperazine-PEG3-COOH

CAS No:2797619-63-5

MF:C₂₆H₃₄N₄O₉

MW:546.569567203522

CID:6787664

PubChem ID:162642711

Update Time:2025-05-20

Thalidomide-Piperazine-PEG3-COOH Chemical and Physical Properties

Names and Identifiers

- MS-30021
- CS-0168330
- G17860
- HY-138780
- 3-[2-[2-[2-[4-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-5-yl]piperazin-1-yl]ethoxy]ethoxy]ethoxy]propanoic acid
- 2797619-63-5
- Thalidomide-Piperazine-PEG3-COOH
- Inchi： 1S/C26H34N4O9/c31-22-4-3-21(24(34)27-22)30-25(35)19-2-1-18(17-20(19)26(30)36)29-8-6-28(7-9-29)10-12-38-14-16-39-15-13-37-11-5-23(32)33/h1-2,17,21H,3-16H2,(H,32,33)(H,27,31,34)
- InChI Key： KQWKQFKAFTXKFT-UHFFFAOYSA-N
- SMILES： O(CCOCCOCCC(=O)O)CCN1CCN(C2C=CC3C(N(C(C=3C=2)=O)C2C(NC(CC2)=O)=O)=O)CC1

Computed Properties

Exact Mass: 546.23257867g/mol
Monoisotopic Mass: 546.23257867g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 39
Rotatable Bond Count: 14
Complexity: 908
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3
Topological Polar Surface Area: 155Å²

Thalidomide-Piperazine-PEG3-COOH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
MedChemExpress	HY-138780-25mg	Thalidomide-Piperazine-PEG3-COOH	2797619-63-5	99.66%	25mg	￥1500	2024-07-19

Thalidomide-Piperazine-PEG3-COOH Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Additional information on Thalidomide-Piperazine-PEG3-COOH

Comprehensive Overview of Thalidomide-Piperazine-PEG3-COOH (CAS No. 2797619-63-5): Structure, Applications, and Research Insights

The compound Thalidomide-Piperazine-PEG3-COOH (CAS No. 2797619-63-5) represents a sophisticated PROTAC (Proteolysis-Targeting Chimera)-related derivative, combining the pharmacological backbone of thalidomide with a piperazine linker and a PEG3-COOH spacer. This design enhances solubility, bioavailability, and target engagement, making it a pivotal tool in drug discovery and bioconjugation. Researchers increasingly focus on such PEGylated thalidomide analogs due to their potential in modulating protein degradation pathways, particularly in cancer immunotherapy and inflammatory diseases.

Structurally, Thalidomide-Piperazine-PEG3-COOH features a thalidomide moiety known for its cereblon (CRBN)-binding capability, critical for E3 ubiquitin ligase recruitment. The piperazine linker introduces rigidity and chemical stability, while the PEG3-COOH spacer improves water solubility and reduces immunogenicity—a key consideration for ADC (Antibody-Drug Conjugate) development. This trifunctional architecture aligns with current trends in targeted protein degradation, a field dominating 2024 pharmaceutical research.

In cancer research, 2797619-63-5 is explored for its role in PROTAC-mediated degradation of oncoproteins like BRD4 or IKZF1/3. Its PEG3-COOH terminus allows facile conjugation to antibodies or nanoparticles, addressing challenges in tumor penetration and off-target effects. Recent publications highlight its utility in hematologic malignancies, where thalidomide derivatives show promise in overcoming drug resistance.

Beyond oncology, this compound garners attention in autoimmune disease models. The CRBN-modulating properties of the thalidomide core synergize with the PEG3-COOH’s ability to fine-tune pharmacokinetics, offering a blueprint for next-generation immunomodulators. Such innovations respond to the growing demand for precision medicine solutions, a recurring theme in NIH funding priorities and biotech startup pipelines.

From a synthetic chemistry perspective, CAS No. 2797619-63-5 exemplifies advances in heterobifunctional linker technology. The piperazine-PEG3 bridge balances hydrophilicity and steric demands, enabling efficient payload delivery—a hot topic in mRNA vaccine adjuvant design. Analytical data (HPLC, MS) confirm >95% purity, meeting stringent requirements for in vivo studies and GMP-compatible applications.

Environmental and safety profiles of Thalidomide-Piperazine-PEG3-COOH adhere to REACH and FDA guidelines. Unlike earlier thalidomide analogs, its PEGylation reduces teratogenic risks, a critical improvement noted in developmental toxicity screenings. This aligns with industry shifts toward safer small-molecule degraders, frequently searched in PubMed and Google Scholar queries.

Commercial availability of 2797619-63-5 through specialized chemical suppliers caters to the booming PROTAC market, projected to exceed $6 billion by 2027. Its catalog listings often emphasize compatibility with click chemistry (azide-alkyne cycloaddition) and SPPS (Solid-Phase Peptide Synthesis), reflecting its versatility in bioconjugate optimization workflows.

Future directions for Thalidomide-Piperazine-PEG3-COOH include AI-driven drug design integrations, where its structural features train algorithms for degrader efficiency prediction. As bioavailability and blood-brain barrier penetration remain top search terms in drug development forums, this compound’s PEG3-COOH moiety offers a template for CNS-targeted derivatives.